Cas no 834900-78-6 (Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester
• CAS No: 834900-78-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 670395
• PubChem ID: 12194788
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester
• methyl 3,6-dimethyl-2-oxocyclohexane-1-carboxylate
• DTXSID60479935
• 834900-78-6

• Inchi： 1S/C10H16O3/c1-6-4-5-7(2)9(11)8(6)10(12)13-3/h6-8H,4-5H2,1-3H3
• InChI Key： OFAUXSSKVSWFBT-UHFFFAOYSA-N
• SMILES： O=C1C(C)CCC(C)C1C(=O)OC

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų